Cas no 1376044-35-7 (N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide)

• Product Name: N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide
• CAS No: 1376044-35-7
• MF: C₁₂H₁₃N₃OS
• MW: 247.316120862961
• CID: 4594821
• PubChem ID: 71695386
• Update Time: 2025-05-17

N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-{[4-(aminomethyl)-1,3-thiazol-2-yl]methyl}benzamide
• N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide

• Inchi： 1S/C12H13N3OS/c13-6-10-8-17-11(15-10)7-14-12(16)9-4-2-1-3-5-9/h1-5,8H,6-7,13H2,(H,14,16)
• InChI Key： GNNNUYNKBXYROZ-UHFFFAOYSA-N
• SMILES： C(NCC1=NC(CN)=CS1)(=O)C1=CC=CC=C1

Additional information on N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide

Comprehensive Overview of N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide (CAS No. 1376044-35-7)

N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide (CAS No. 1376044-35-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole and benzamide moieties, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide includes a thiazole ring, a heterocyclic scaffold known for its versatility in drug design. The presence of an aminomethyl group enhances its reactivity, enabling interactions with various enzymes and receptors. This compound’s benzamide component further contributes to its stability and binding affinity, making it a valuable tool in the development of novel therapeutics.

In recent years, the demand for small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide aligns with these trends, as its modular structure allows for customization to target specific diseases. For instance, its potential role in modulating kinase activity or protein-protein interactions has been a focal point in oncology and immunology research.

From a synthetic chemistry perspective, the preparation of CAS No. 1376044-35-7 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes require precise control of reaction conditions to ensure high yield and purity. The compound’s solubility and stability profiles are also critical factors, as they influence its applicability in in vitro and in vivo studies.

The growing interest in N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide is reflected in its frequent appearance in scientific literature and patent filings. Researchers are exploring its potential in addressing unmet medical needs, such as neurodegenerative disorders and metabolic diseases. Additionally, its compatibility with high-throughput screening platforms makes it a valuable asset in early-stage drug discovery.

As the pharmaceutical industry continues to prioritize targeted therapies and structure-based drug design, compounds like N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide are expected to play a pivotal role. Its combination of molecular flexibility and bioactivity positions it as a key player in the development of next-generation therapeutics. Future research will likely focus on optimizing its pharmacokinetic properties and expanding its therapeutic applications.

In summary, N-{4-(aminomethyl)-1,3-thiazol-2-ylmethyl}benzamide (CAS No. 1376044-35-7) represents a cutting-edge compound with immense potential in modern drug development. Its unique chemical features and broad applicability make it a subject of ongoing investigation, bridging the gap between chemical synthesis and biological efficacy. As scientific understanding deepens, this compound may unlock new possibilities for treating complex diseases and improving patient outcomes.